Cas no 2680813-75-4 (benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate)

• Product Name: benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate
• CAS No: 2680813-75-4
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 5636675
• PubChem ID: 165921399
• Update Time: 2025-06-25

benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(4-methoxy-3-nitrophenyl)methyl]carbamate
• 2680813-75-4
• EN300-28293207
• benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate

• Inchi： 1S/C16H16N2O5/c1-22-15-8-7-13(9-14(15)18(20)21)10-17-16(19)23-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H,17,19)
• InChI Key： AUMYGKDDMJCNAC-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=C(C=1)[N+](=O)[O-])OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 316.10592162g/mol
• Monoisotopic Mass: 316.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Additional information on benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate

Benzyl N-(4-Methoxy-3-Nitrophenyl)methylcarbamate (CAS No. 2680813-75-4): A Comprehensive Overview

Benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate (CAS No. 2680813-75-4) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique molecular structure, has garnered attention for its role in the synthesis of complex organic molecules and its potential therapeutic properties.

The molecular formula of benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate is C₁₅H₁₅N₃O₅, and it has a molecular weight of 317.29 g/mol. The compound features a benzyl group attached to a carbamate moiety, which is further substituted with a 4-methoxy-3-nitrophenyl group. This intricate structure imparts unique chemical properties that make it valuable in both academic research and industrial applications.

In recent years, benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate has been the subject of extensive research, particularly in the field of medicinal chemistry. Studies have explored its potential as an intermediate in the synthesis of pharmaceuticals, including anti-inflammatory agents and anticancer drugs. The nitro group in the molecule is known to enhance the reactivity and biological activity of the compound, making it an attractive candidate for drug development.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate as a key intermediate in the synthesis of novel anti-inflammatory compounds. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory effects in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

Beyond its medicinal applications, benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate has also found utility in organic synthesis. Its reactivity and functional groups make it an excellent starting material for the preparation of complex organic molecules. For instance, chemists have utilized this compound to synthesize advanced materials with tailored properties, such as polymers and coatings with enhanced mechanical strength and thermal stability.

The synthesis of benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate typically involves several steps, including the formation of the carbamate moiety and subsequent substitution reactions to introduce the benzyl and 4-methoxy-3-nitrophenyl groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, reducing both cost and environmental impact.

In terms of safety and handling, while benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and storing the compound away from incompatible materials.

The future prospects for benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility in various fields. As scientists delve deeper into its properties and potential uses, it is likely that benzyl N-(4-methoxy-3-nitrophenyl)methylcarbamate will play an increasingly important role in advancing chemical and pharmaceutical sciences.